![molecular formula C24H20N4O3S B2943918 N-(2-phenoxyphenyl)-2-(2-(3-phenylureido)thiazol-4-yl)acetamide CAS No. 921474-73-9](/img/structure/B2943918.png)
N-(2-phenoxyphenyl)-2-(2-(3-phenylureido)thiazol-4-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-phenoxyphenyl)-2-(2-(3-phenylureido)thiazol-4-yl)acetamide, also known as PP2A inhibitor, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been shown to inhibit protein phosphatase 2A (PP2A), which is an important enzyme involved in a variety of cellular processes. The purpose of
Scientific Research Applications
Glutaminase Inhibition for Cancer Therapy
Compounds structurally related to N-(2-phenoxyphenyl)-2-(2-(3-phenylureido)thiazol-4-yl)acetamide, such as bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs, have been investigated for their potential in cancer therapy. These compounds are designed to inhibit glutaminase, an enzyme critical for the metabolic processes of cancer cells, thereby attenuating tumor growth. For example, certain analogs have shown efficacy in inhibiting the growth of human lymphoma cells both in vitro and in vivo models, suggesting their potential for further development as cancer therapeutics (Shukla et al., 2012).
Antimicrobial Activity
Another area of research involves the evaluation of compounds with a similar molecular structure for their antimicrobial properties. For instance, a series of 2-substituted phenoxy-N-(4-substituted phenyl-5-(1H-1,2,4-triazol-1-yl)thiazol-2-yl)acetamide derivatives demonstrated promising antimicrobial activity against various plant fungi and bacteria. These findings highlight the potential of such compounds in addressing resistant microbial strains and contributing to the development of new antimicrobial agents (Liao et al., 2017).
Synthesis and Characterization of Novel Molecules
The synthesis and characterization of novel derivatives incorporating the thiazol-4-yl acetamide moiety have been extensively studied. These efforts aim to explore the chemical space around this core structure for various biological activities. For instance, research into the synthesis of novel 1,3,4-oxadiazole derivatives containing benzimidazole moieties has contributed to a better understanding of the structural requirements for biological activity, paving the way for the development of new therapeutic agents (Li Ying-jun, 2012).
properties
IUPAC Name |
N-(2-phenoxyphenyl)-2-[2-(phenylcarbamoylamino)-1,3-thiazol-4-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20N4O3S/c29-22(27-20-13-7-8-14-21(20)31-19-11-5-2-6-12-19)15-18-16-32-24(26-18)28-23(30)25-17-9-3-1-4-10-17/h1-14,16H,15H2,(H,27,29)(H2,25,26,28,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HOXWFIBREHKDKR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC(=O)NC2=NC(=CS2)CC(=O)NC3=CC=CC=C3OC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H20N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-phenoxyphenyl)-2-(2-(3-phenylureido)thiazol-4-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.